2-Bromo-4-methylcyclohexan-1-one
Description
2-Bromo-4-methylcyclohexan-1-one is a chemical compound with the molecular formula C7H11BrO. It has a molecular weight of 191.07 . It is also known by other names such as p-Methylcyclohexyl bromide, 4-Methylcyclohexyl bromide, and 1-bromo-4-methylcyclohexane .
Molecular Structure Analysis
The molecular structure of 2-Bromo-4-methylcyclohexan-1-one consists of a cyclohexanone ring with a bromine atom attached at the 2nd position and a methyl group at the 4th position . The structure can be viewed as a 2D Mol file or a computed 3D SD file .Scientific Research Applications
Kinetics and Mechanism of Heterolysis
Studies have investigated the kinetics and mechanism of monomolecular heterolysis of organohalogen compounds, including 2-bromo-4-methylcyclohexan-1-one derivatives. These studies provide insights into the solvation effects and the rates of heterolysis in different solvents, contributing to a deeper understanding of their reactivity and stability in chemical processes (Dvorko, Koshchii, & Ponomareva, 2003).
Antinociceptive Activity
There has been research focusing on the synthesis of certain 2-bromo-4-methylcyclohexan-1-one derivatives and evaluating their antinociceptive (pain-relieving) activity. This showcases the compound's potential in contributing to the development of new therapeutic agents (Kirillov, Makhmudov, Nikiforova, & Mardanova, 2015).
Role in Nucleophilic Solvation
Research has delved into the role of nucleophilic solvation in the mechanism of covalent bond heterolysis, involving substrates related to 2-bromo-4-methylcyclohexan-1-one. This research helps in understanding the solvent effects on reaction rates and mechanisms, which is crucial for designing and optimizing chemical reactions and processes (Dvorko, Ponomareva, & Ponomarev, 2004).
Dielectric Study and Miscibility
A dielectric study explored the miscibility of binary liquids, including compounds related to 2-bromo-4-methylcyclohexan-1-one. Understanding the miscibility and interaction of such compounds with other liquids is crucial for various industrial and research applications, such as in the formulation of pharmaceuticals or specialty chemicals (Murthy & Tyagi, 2002).
Electrochemical Behavior
The electrochemical behavior of halogen-containing cyclohexa-2,5-dien-1-ones, closely related to 2-bromo-4-methylcyclohexan-1-one, has been studied. The research provides valuable insights into the sequence of reductive dehalogenation, which is significant for understanding the electrochemical properties and potential applications in areas like synthesis and material science (Gavrilova, Moiseeva, Beloglazkina, Gavrilov, & Butin, 2006).
properties
IUPAC Name |
2-bromo-4-methylcyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11BrO/c1-5-2-3-7(9)6(8)4-5/h5-6H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGKHYOAPWMMURT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(=O)C(C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80500210 |
Source
|
| Record name | 2-Bromo-4-methylcyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80500210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-methylcyclohexan-1-one | |
CAS RN |
27579-55-1 |
Source
|
| Record name | 2-Bromo-4-methylcyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80500210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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